Cas no 524679-92-3 (methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 524679-92-3
• MF: C₂₄H₂₅N₃O₅S₂
• MW: 499.602403402328
• CID: 6341909
• PubChem ID: 3375257
• Update Time: 2025-07-09

methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 6-methyl-2-{4-[methyl(phenyl)sulfamoyl]benzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F0539-0008
• methyl 6-methyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• Oprea1_171933
• 524679-92-3
• EU-0028607
• methyl 6-methyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS024579635

• Inchi： 1S/C24H25N3O5S2/c1-26-14-13-19-20(15-26)33-23(21(19)24(29)32-3)25-22(28)16-9-11-18(12-10-16)34(30,31)27(2)17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3,(H,25,28)
• InChI Key： WPYVHJLTRNSAKW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(C)CC2)NC(C1C=CC(=CC=1)S(N(C)C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 499.12356325g/mol
• Monoisotopic Mass: 499.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 133Ų

Additional information on methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Recent Advances in the Study of Methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 524679-92-3)

The compound methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 524679-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex thienopyridine scaffold and sulfamoylbenzamido moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the unique structural features of this compound suggest it may exhibit selective inhibition against specific kinase isoforms. Preliminary in vitro studies have demonstrated its ability to modulate kinase activity, with particular efficacy observed in models of breast cancer and rheumatoid arthritis. These findings underscore the compound's potential as a lead candidate for further drug development.

Another significant advancement has been in the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable synthesis, reducing the number of steps and improving overall yield. This progress is crucial for facilitating large-scale production and enabling further preclinical and clinical studies. The refined synthetic approach also allows for the generation of analogs, which are being investigated to enhance the compound's pharmacokinetic and pharmacodynamic profiles.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in targeting other biological pathways. For instance, it has been shown to interact with certain G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. This multi-target activity could position the compound as a versatile therapeutic agent, capable of addressing complex diseases with polypharmacological approaches.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability have been identified as areas requiring further optimization. Researchers are investigating various formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to overcome these limitations. Additionally, comprehensive toxicology studies are underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, methyl 6-methyl-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and formulation development will be essential to fully realize its therapeutic potential.